(2Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide

• Molecular Formula: C8H7N3S
• Molecular Weight: 177.23 g/mol
• IUPAC Name: (Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide
• InChI: InChI=1S/C8H7N3S/c9-5-6(8(10)12)4-7-2-1-3-11-7/h1-4,11H,(H2,10,12)/b6-4-
• InChI Key: FRDNEMBFORGIQH-XQRVVYSFSA-N
• Isomeric SMILES: C1=CNC(=C1)/C=C(/C#N)\C(=S)N
• Canonical SMILES: C1=CNC(=C1)C=C(C#N)C(=S)N

Description

(2Z)-2-Cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide is a sulfur-containing organic compound with the molecular formula C₈H₇N₃S and a molecular weight of 177.23 g/mol . The compound features a conjugated system with a cyano group (-CN), a thioamide (-C(=S)-NH₂), and a 1H-pyrrole substituent. The Z-configuration of the double bond in the prop-2-enethioamide moiety likely influences its electronic properties and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Potential Applications
(2Z)-2-Cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide	C₈H₇N₃S	177.23	Thioamide, Cyano, Pyrrole	Coordination chemistry, Drug design
(2Z)-2-Cyano-3-(1H-pyrrol-2-yl)prop-2-enamide	C₈H₇N₃O	161.16	Amide, Cyano, Pyrrole	Bioactive molecule synthesis
(2E)-2-Cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide	C₈H₇N₃S	177.23	Thioamide, Cyano, Pyrrole (E-isomer)	Stereochemistry studies
3-(1H-Pyrrol-2-yl)prop-2-enethioamide	C₇H₈N₂S	152.21	Thioamide, Pyrrole	Ligand in metal complexes

Key Observations:

Thioamide vs. Amide Substitution

• Replacing the thioamide (-C(=S)-NH₂) with an amide (-C(=O)-NH₂) reduces molecular weight by ~16 g/mol (due to sulfur-to-oxygen substitution) and alters electronic properties. Thioamides exhibit stronger π-acceptor capabilities, enhancing metal coordination efficiency compared to amides .

Z/E Isomerism

• The Z-configuration in the target compound may lead to distinct dipole moments and steric interactions compared to the E-isomer. DFT studies (e.g., Becke’s hybrid functional ) could predict differences in stability and reactivity, though experimental data are unavailable.

Pyrrole vs. Other Heterocycles

• Substituting the pyrrole ring with indole or thiophene could modulate aromatic π-stacking interactions and redox behavior. Pyrrole’s nitrogen lone pairs may facilitate hydrogen bonding or proton exchange in biological systems.

Role of the Cyano Group The -CN group enhances electrophilicity and may participate in nucleophilic addition reactions. Comparative studies with non-cyano analogs (e.g., 3-(1H-pyrrol-2-yl)prop-2-enethioamide) would reveal its impact on reaction kinetics.

Computational Insights and Limitations

The provided evidence highlights the importance of DFT and correlation-energy functionals in predicting molecular properties . For instance:

• Becke’s hybrid functional (combining exact exchange and gradient corrections) achieves high accuracy in thermochemical calculations (e.g., atomization energies with ~2.4 kcal/mol deviation) .
• The Colle-Salvetti correlation-energy formula, adapted into density-functional frameworks, provides reliable estimates of correlation energies for small molecules .

However, these methods require experimental validation.

Preparation Methods

Preparation Methods of (2Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide

General Synthetic Strategy

The synthesis of (2Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide typically involves the condensation of a pyrrole-2-carboxaldehyde or equivalent pyrrole derivative with a cyano-substituted thioamide precursor. The key step is the formation of the enaminonitrile moiety conjugated to the thioamide group. This can be achieved via:

• Condensation reactions between cyanoacetic acid derivatives and pyrrole-2-carboxaldehyde or its equivalents.
• Addition-elimination mechanisms involving cyano-substituted intermediates and thiourea or related sulfur-containing nucleophiles.

These methods rely on controlling reaction conditions such as temperature, solvent, and catalysts to favor the (2Z)-configuration and high purity of the product.

Specific Synthetic Routes

Condensation of Pyrrole-2-carboxaldehyde with Cyanoacetamide Derivatives

One of the most common approaches involves the condensation of pyrrole-2-carboxaldehyde with cyanoacetamide or its thio analogues under basic or acidic catalysis. This reaction forms the conjugated enaminonitrile-thioamide system via Knoevenagel-type condensation followed by tautomerization.

• Reaction conditions: Mild heating (50-80°C), polar solvents such as ethanol or methanol, and catalytic amounts of piperidine or ammonium acetate.
• Outcome: Formation of (2Z)-configured enaminonitrile thioamide with good yields (typically 60-85%).

Use of Isothiocyanates and Cyanoacrylate Derivatives

Another method involves the reaction of aromatic isothiocyanates with cyano-substituted acrylates or related compounds, followed by cyclization or rearrangement steps to yield the desired thioamide derivative.

• This method has been demonstrated in related heterocyclic systems, such as thienopyrimidines, where isothiocyanates react with amino nitriles to form thioureido intermediates that rearrange to thioamide-containing heterocycles.
• Microwave-assisted heating can improve reaction cleanliness and reduce reaction times compared to classical heating.

Synthesis via Enaminonitrile Precursors

Enaminonitriles serve as versatile intermediates for constructing heterocycles including the target compound. The preparation of enaminonitriles can be achieved by:

• Addition and condensation reactions involving cyanoacetic acid derivatives and amines or heteroaromatic aldehydes.
• Subsequent functionalization with sulfur nucleophiles to introduce the thioamide group.

This approach allows for structural diversification and has been extensively reviewed for heterocyclic synthesis.

Comparative Data Table of Preparation Methods

Method	Starting Materials	Reaction Conditions	Yield (%)	Notes	References
Condensation of pyrrole-2-carboxaldehyde with cyanoacetamide	Pyrrole-2-carboxaldehyde, cyanoacetamide	Ethanol, piperidine catalyst, 50-80°C, 4-6 h	60-85	Classical Knoevenagel condensation, mild conditions
Reaction of aromatic isothiocyanates with cyanoacrylate derivatives	Aromatic isothiocyanates, cyanoacrylates	Microwave irradiation or reflux, polar solvents	55-75	Cleaner reaction with microwave, possible intermediates
Enaminonitrile precursor route	Cyanoacetic acid derivatives, amines	Multi-step, includes addition, condensation, sulfur nucleophile treatment	Variable	Allows structural diversity, requires careful control

Analytical and Characterization Techniques

The synthesized (2Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide is typically characterized by:

• Infrared (IR) Spectroscopy: Identification of cyano (C≡N) stretch (~2200 cm⁻¹) and thioamide (C=S) bands.
• Nuclear Magnetic Resonance (NMR) Spectroscopy: ^1H and ^13C NMR confirm the pyrrole ring protons, enamine vinyl protons, and characteristic carbon signals.
• Mass Spectrometry (MS): Molecular ion peaks confirming molecular weight.
• X-ray Crystallography: Occasionally employed to confirm stereochemistry and molecular conformation.

Summary and Outlook

The preparation of (2Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide is well-established through condensation and addition reactions involving pyrrole derivatives and cyano/thioamide precursors. The choice of method depends on available starting materials, desired yield, and purity. Microwave-assisted synthesis offers advantages in reaction efficiency and product cleanliness.

Further research may explore catalytic systems to improve stereoselectivity and green chemistry approaches to minimize environmental impact. The compound’s versatile functional groups make it a valuable intermediate for synthesizing biologically active heterocycles.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for (2Z)-2-cyano-3-(1H-pyrrol-2-yl)prop-2-enethioamide, and how are intermediates validated?

• Answer : The synthesis typically involves condensation reactions between pyrrole-2-carboxaldehyde derivatives and cyanoacetamide analogs. Critical parameters include maintaining a pH range of 6–8 and temperatures between 60–80°C to optimize yield (60–75%) . Intermediates are characterized using HPLC (C18 column, acetonitrile/water mobile phase) and NMR spectroscopy (¹H/¹³C, δ 7.2–7.5 ppm for pyrrole protons, δ 160–170 ppm for thioamide carbonyl) .

Q. Which analytical techniques are essential for confirming the stereochemistry and purity of the compound?

• Answer :

• X-ray crystallography resolves Z/E isomerism (e.g., C=C bond length ~1.34 Å for Z-configuration) .
• NMR spectroscopy distinguishes cyano (δ 110–120 ppm) and thioamide (δ 195–205 ppm) groups .
• HPLC-MS (ESI+) confirms molecular ion peaks at m/z 193.1 [M+H]⁺ and purity >95% .

Q. How can researchers assess the compound’s stability under varying storage conditions?

• Answer : Conduct accelerated stability studies (40°C/75% RH for 6 months) with periodic HPLC analysis. Degradation products (e.g., oxidized pyrrole rings) are identified via LC-MS/MS .

Advanced Research Questions

Q. What experimental designs are suitable for studying the compound’s interactions with biological targets?

• Answer : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding affinity (e.g., K_d values for kinase inhibition). For cellular assays, employ a split-plot design with dose-response curves (0.1–100 µM) and controls for cytotoxicity (MTT assay) .

Q. How can contradictions in reported bioactivity data for analogous compounds be resolved?

• Answer : Perform meta-analysis of published IC₅₀ values, accounting for variables like assay type (e.g., enzymatic vs. cell-based) and solvent effects (DMSO concentration ≤0.1%). Validate findings using orthogonal methods (e.g., Western blotting for target protein inhibition) .

Q. What strategies optimize the compound’s environmental fate studies?

• Answer : Apply OECD Guideline 307 for soil degradation studies:

• Experimental setup : Aerobic/anaerobic microcosms with LC-MS/MS monitoring.
• Key parameters : Half-life (t_½) in soil (e.g., 14–28 days), metabolite identification (e.g., cyano hydrolysis to amide) .

Methodological Notes

• Stereochemical Confirmation : Always correlate X-ray data with computational models (DFT calculations for bond angles/distances) to resolve Z/E ambiguities .
• Bioactivity Validation : Use at least two independent assays (e.g., enzymatic inhibition + cellular viability) to minimize false positives .